4-Chloro-5-fluoro-2-nitrobenzoic acid
Overview
Description
4-Chloro-5-fluoro-2-nitrobenzoic acid is a useful research compound. Its molecular formula is C7H3ClFNO4 and its molecular weight is 219.55 g/mol. The purity is usually 95%.
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Scientific Research Applications
Heterocyclic Compound Synthesis
CFNBA serves as a key building block in the synthesis of various heterocyclic scaffolds. Křupková et al. (2013) demonstrated its utility in creating a wide array of substituted nitrogenous heterocycles, including benzimidazoles, benzotriazoles, quinoxalinones, benzodiazepinediones, and succinimides, highlighting its potential in drug discovery efforts Křupková, Funk, Soural, & Hlaváč, 2013.
Molecular Structure Analysis
Practical applications of CFNBA extend into the analysis of molecular structures. A study by Pramanik, Dey, and Mukherjee (2019) utilized CFNBA and other benzoic acid derivatives to explore their crystal structures through X-ray powder diffraction. This research provides valuable insights into the nature of molecular interactions and the electronic structure of these compounds Pramanik, Dey, & Mukherjee, 2019.
Future Directions
Mechanism of Action
Target of Action
Similar compounds like 4-fluoro-2-nitrobenzoic acid have been reported to enhance the binding of insulin to adipocytes , suggesting potential targets could be insulin receptors or related proteins.
Mode of Action
Based on the reported activity of similar compounds, it may interact with its targets to modulate their function
Biochemical Pathways
If it does indeed interact with insulin receptors as suggested by the activity of similar compounds , it could potentially influence insulin signaling pathways and glucose metabolism.
Result of Action
If it does interact with insulin receptors as suggested by similar compounds , it could potentially enhance insulin binding and influence glucose metabolism.
Action Environment
Environmental factors such as pH, temperature, and the presence of other molecules can influence the action, efficacy, and stability of 4-Chloro-5-fluoro-2-nitrobenzoic acid . .
Properties
IUPAC Name |
4-chloro-5-fluoro-2-nitrobenzoic acid |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H3ClFNO4/c8-4-2-6(10(13)14)3(7(11)12)1-5(4)9/h1-2H,(H,11,12) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
GGTQVIUWLUDQKR-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=C(C(=CC(=C1F)Cl)[N+](=O)[O-])C(=O)O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H3ClFNO4 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
219.55 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS No. |
129951-45-7 |
Source
|
| Record name | 4-Chloro-5-fluoro-2-nitrobenzoic acid | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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